Cas no 86937-03-3 (N-Boc-O-(3-Boc-aminopropyl)-L-tyrosine)

• Product Name: N-Boc-O-(3-Boc-aminopropyl)-L-tyrosine
• CAS No: 86937-03-3
• MF: C₂₂H₃₄N₂O₇
• MW: 438.514566898346
• CID: 5711775
• PubChem ID: 139211232
• Update Time: 2025-06-08

N-Boc-O-(3-Boc-aminopropyl)-L-tyrosine Chemical and Physical Properties

Names and Identifiers

• N-Boc-O-(3-Boc-aminopropyl)-L-tyrosine
• 86937-03-3
• L-Tyrosine, N-[(1,1-dimethylethoxy)carbonyl]-O-[3-[[(1,1-dimethylethoxy)carbonyl]amino]propyl]-

• Inchi： 1S/C22H34N2O7/c1-21(2,3)30-19(27)16(23)11-12-29-15-9-7-14(8-10-15)13-17(18(25)26)24-20(28)31-22(4,5)6/h7-10,16-17H,11-13,23H2,1-6H3,(H,24,28)(H,25,26)
• InChI Key： VGWHMKRFCALFKN-UHFFFAOYSA-N
• SMILES： O(C(C(CCOC1C=CC(=CC=1)CC(C(=O)O)NC(=O)OC(C)(C)C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 438.23660143g/mol
• Monoisotopic Mass: 438.23660143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 13
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 137Ų

Experimental Properties

• Density: 1.152±0.06 g/cm3(Predicted)
• Boiling Point: 616.3±55.0 °C(Predicted)
• pka: 2.99±0.10(Predicted)

Additional information on N-Boc-O-(3-Boc-aminopropyl)-L-tyrosine

N-Boc-O-(3-Boc-aminopropyl)-L-tyrosine (CAS No. 86937-03-3): An Overview

N-Boc-O-(3-Boc-aminopropyl)-L-tyrosine (CAS No. 86937-03-3) is a versatile and highly functionalized amino acid derivative that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound is characterized by its unique structural features, which include a Boc (tert-butoxycarbonyl) protecting group on both the amino and hydroxy functionalities, as well as an extended alkyl chain with an additional amino group. These properties make it an ideal building block for the synthesis of complex peptides and bioactive molecules.

The Boc protecting group is widely used in peptide synthesis due to its stability under mild acidic conditions and its ease of removal under strong acidic conditions, such as trifluoroacetic acid (TFA). This makes N-Boc-O-(3-Boc-aminopropyl)-L-tyrosine particularly useful in solid-phase peptide synthesis (SPPS) and solution-phase peptide synthesis, where the sequential addition of amino acids is crucial for the formation of well-defined peptides.

Recent advancements in the field of chemical biology have highlighted the importance of N-Boc-O-(3-Boc-aminopropyl)-L-tyrosine in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used to synthesize peptidomimetics with enhanced cell-penetrating properties. These peptidomimetics have shown promise in delivering therapeutic payloads across cell membranes, thereby enhancing their bioavailability and efficacy.

In addition to its applications in drug delivery, N-Boc-O-(3-Boc-aminopropyl)-L-tyrosine has also been explored for its potential in the design of small molecule inhibitors. A research group at the University of California, San Francisco, reported the use of this compound to synthesize inhibitors targeting protein-protein interactions (PPIs). PPIs are critical for various cellular processes, and their modulation can lead to therapeutic benefits in diseases such as cancer and neurodegenerative disorders.

The structural flexibility of N-Boc-O-(3-Boc-aminopropyl)-L-tyrosine allows for the introduction of various functional groups, which can be tailored to achieve specific biological activities. For example, the addition of hydrophobic or hydrophilic moieties can modulate the solubility and permeability of the resulting molecules, making them suitable for different biological environments. This versatility has been leveraged in the development of prodrugs, where the compound serves as a precursor that is activated under specific physiological conditions.

Moreover, N-Boc-O-(3-Boc-aminopropyl)-L-tyrosine has been utilized in the synthesis of fluorescent probes for imaging applications. The presence of multiple functional groups provides opportunities for conjugation with fluorophores, enabling real-time monitoring of cellular processes. A recent study published in Chemical Communications described the use of this compound to create a series of fluorescent probes that can selectively detect reactive oxygen species (ROS) in living cells. These probes have shown high sensitivity and selectivity, making them valuable tools for understanding oxidative stress and related pathologies.

The safety profile of N-Boc-O-(3-Boc-aminopropyl)-L-tyrosine is another important aspect to consider. Extensive toxicity studies have demonstrated that this compound is generally well-tolerated at therapeutic concentrations. However, as with any chemical reagent or pharmaceutical agent, proper handling and storage are essential to ensure safety and maintain product integrity.

In conclusion, N-Boc-O-(3-Boc-aminopropyl)-L-tyrosine (CAS No. 86937-03-3) is a valuable compound with a wide range of applications in chemical biology and medicinal chemistry. Its unique structural features and functional versatility make it an essential building block for the synthesis of complex peptides, peptidomimetics, small molecule inhibitors, prodrugs, and fluorescent probes. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the development of innovative therapeutic strategies.